Cas no 552314-85-9 (4-(5-Bromo-1H-indol-3-yl)-2-butanone)

4-(5-Bromo-1H-indol-3-yl)-2-butanone structure
552314-85-9 structure
Product Name:4-(5-Bromo-1H-indol-3-yl)-2-butanone
CAS No:552314-85-9
MF:C12H12BrNO
MW:266.13378238678
MDL:MFCD09972220
CID:352479
PubChem ID:11118987
Update Time:2025-04-19

4-(5-Bromo-1H-indol-3-yl)-2-butanone Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone, 4-(5-bromo-1H-indol-3-yl)-
    • 4-(5-bromo-1H-indol-3-yl)-2-butanone
    • 4-(5-bromo-1H-indol-3-yl)butan-2-one
    • MFCD09972220
    • DTXSID20455917
    • AC-0815
    • AKOS005071533
    • 552314-85-9
    • CS-0366398
    • 4-(5-Bromo-1H-indol-3-yl)-2-butanone
    • MDL： MFCD09972220
    • Inchi： 1S/C12H12BrNO/c1-8(15)2-3-9-7-14-12-5-4-10(13)6-11(9)12/h4-7,14H,2-3H2,1H3
    • InChI Key： BMBGIWSHPOWWKL-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)C(=CN2)CCC(C)=O

Computed Properties

  • Exact Mass: 265.01026
  • Monoisotopic Mass: 265.01023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 32.9Ų

Experimental Properties

  • Melting Point: 84-86°
  • PSA: 32.86

4-(5-Bromo-1H-indol-3-yl)-2-butanone Security Information

  • HazardClass：IRRITANT

4-(5-Bromo-1H-indol-3-yl)-2-butanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM231281-1g
4-(5-Bromo-1H-indol-3-yl)butan-2-one
 552314-85-9 95%
1g
 $211 2023-02-02
Chemenu
CM231281-5g
4-(5-Bromo-1H-indol-3-yl)butan-2-one
 552314-85-9 95%
5g
 $564 2023-02-02
Chemenu
CM231281-5g
4-(5-Bromo-1H-indol-3-yl)butan-2-one
 552314-85-9 95%
5g
 $533 2021-08-04
Matrix Scientific
046202-500mg
4-(5-Bromo-1H-indol-3-yl)-2-butanone, >95%
 552314-85-9 >95%
500mg
 $244.00 2023-09-09
Matrix Scientific
046202-1g
4-(5-Bromo-1H-indol-3-yl)-2-butanone, >95%
 552314-85-9 >95%
1g
 $304.00 2023-09-09
TRC
B030600-50mg
4-(5-Bromo-1H-indol-3-yl)-2-butanone
 552314-85-9
50mg
 $ 100.00 2022-06-07
TRC
B030600-100mg
4-(5-Bromo-1H-indol-3-yl)-2-butanone
 552314-85-9
100mg
 $ 160.00 2022-06-07
abcr
AB268982-500 mg
4-(5-Bromo-1H-indol-3-yl)-2-butanone, 95%; .
 552314-85-9 95%
500mg
 €215.40 2023-04-26
abcr
AB268982-1 g
4-(5-Bromo-1H-indol-3-yl)-2-butanone, 95%; .
 552314-85-9 95%
1g
 €315.00 2023-04-26
abcr
AB268982-5 g
4-(5-Bromo-1H-indol-3-yl)-2-butanone, 95%; .
 552314-85-9 95%
5g
 €1268.40 2023-04-26

4-(5-Bromo-1H-indol-3-yl)-2-butanone Related Literature

Related Categories

552314-85-9 (4-(5-Bromo-1H-indol-3-yl)-2-butanone) Related Products

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD